3-[5-(dimethylamino)-2,4-pentadien-1-ylidene]-2,4-pentanedione

• IUPAC Name: 3-[(2E,4E)-5-(dimethylamino)penta-2,4-dienylidene]pentane-2,4-dione
• InChI: InChI=1S/C12H17NO2/c1-10(14)12(11(2)15)8-6-5-7-9-13(3)4/h5-9H,1-4H3/b6-5+,9-7+
• InChI Key: JQTKEBSTCHQOIY-SBIWHPGTSA-N
• Canonical SMILES: CC(=O)C(=CC=CC=CN(C)C)C(=O)C
• Isomeric SMILES: CC(=O)C(=C/C=C/C=C/N(C)C)C(=O)C
• Molecular Formula: C12H17NO2
• Molecular Weight: 207.27 g/mol

Description

3-[5-(dimethylamino)-2,4-pentadien-1-ylidene]-2,4-pentanedione, commonly known as DAPD, is a chemical compound that has gained significant attention in the field of scientific research. DAPD is a synthetic molecule that has been studied for its potential use as an antiviral agent. In

Mechanism of Action

The mechanism of action of DAPD involves its inhibition of the viral reverse transcriptase enzyme. Reverse transcriptase is an essential enzyme for the replication of retroviruses, such as HIV-1, and hepatitis B and C viruses. DAPD binds to the active site of the reverse transcriptase enzyme, preventing it from functioning properly. This results in the inhibition of viral replication and the eventual death of the virus.
Biochemical and Physiological Effects:
DAPD has been shown to have low toxicity and minimal side effects in animal studies. It is rapidly metabolized in the body, and its metabolites are excreted in the urine. DAPD has been shown to have a half-life of approximately 2 hours in humans. It has been shown to have a good safety profile, with no significant adverse effects reported in clinical trials.

Advantages and Limitations for Lab Experiments

DAPD has several advantages for use in lab experiments. It is a synthetic compound, which means that it can be easily produced in large quantities and with high purity. It has been extensively studied for its antiviral properties, making it a valuable tool for virology research. However, there are some limitations to the use of DAPD in lab experiments. It has a short half-life, which means that it needs to be administered frequently to maintain therapeutic levels. Additionally, DAPD has only been studied in vitro and in animal models, and its efficacy and safety in humans have not been fully established.

Future Directions

There are several future directions for research on DAPD. One area of interest is the development of new analogs of DAPD that have improved pharmacokinetic properties and increased potency. Another area of research is the use of DAPD in combination with other antiviral agents to enhance its efficacy. Additionally, the development of DAPD as a treatment for cancer is an area of active research. Overall, the potential applications of DAPD in the fields of virology and oncology make it a promising area of research for the future.

Synthesis Methods

The synthesis of DAPD involves a series of chemical reactions that start with the reaction of 2,4-pentanedione with dimethylamine. The resulting product is then reacted with acrolein to form the final product, DAPD. The synthesis of DAPD has been optimized and improved over the years, resulting in increased yields and purity of the compound.

Scientific Research Applications

DAPD has been extensively studied for its antiviral properties. It has been shown to inhibit the replication of several viruses, including HIV-1, hepatitis B virus, and hepatitis C virus. DAPD works by inhibiting the activity of the viral reverse transcriptase enzyme, which is essential for the replication of these viruses. DAPD has also been studied for its potential use in the treatment of cancer, as it has been shown to induce apoptosis in cancer cells.